Oximes
Oximes are a class of organic compounds characterized by the presence of an oxime functional group, which is derived from aldehydes or ketones through the replacement of the hydroxyl group with a nitrogen atom. These molecules can be classified into two main types: α-oximes and β-oximes, depending on the position of the nitroso moiety relative to the parent carbonyl group.
α-Oximes are formed from aldehydes or ketones and contain the general structure R1C(=NOH)R2. They play crucial roles in various applications due to their chemical reactivity and functional versatility. For instance, oximes can act as ligands in coordination chemistry, serve as intermediates in organic synthesis, and function as antifouling agents in marine applications.
β-Oximes, on the other hand, are derived from secondary alcohols or ketones with the general structure R1C(=NOR2)R3. They often exhibit higher stability compared to α-oximes but can still undergo ring-opening reactions under certain conditions, making them valuable in both academic research and industrial processes.
In summary, oximes represent a diverse class of compounds with wide-ranging applications across chemical industries, from pharmaceuticals to environmental protection.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Cyclohexanone,2,2,6-trimethyl-, oxime | 7063-80-1 | C9H17NO |
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1(2H)-Naphthalenone, octahydro-, oxime | 67886-73-1 | C10H17NO |
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2-Cyclohexen-1-one,3,5,5-trimethyl-, oxime | 2157-58-6 | C9H15NO |
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Oxime-3-Methyl-2-cyclohexen-1-one | 2607-95-6 | C7H11NO |
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2-Cyclohexen-1-one, 3,5-dimethyl-, oxime | 67543-92-4 | C8H13NO |
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N-(2-ethylcyclohexylidene)hydroxylamine | 86823-11-2 | C8H15NO |
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(1Z)-3-ethoxycyclohex-2-en-1-one oxime | 7467-13-2 | C8H13NO2 |
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2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (Z)- | 3968-95-4 | C9H15NO |
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2-Cyclohexen-1-one, 3,5,5-trimethyl-, oxime, (E)- | 3968-96-5 | C9H15NO |
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Bicyclo[3.3.1]nonan-9-one, oxime | 29238-88-8 | C9H15NO |
Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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